Cas no 2137732-95-5 (Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-)

Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-, is a specialized organic compound featuring a cyclohexylamine backbone substituted with a methyl group at the 2-position and an isopropylsulfonyl moiety at the 4-position. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals or agrochemicals. The sulfonyl group enhances stability and reactivity, while the cyclohexyl framework contributes to conformational rigidity. Its well-defined molecular architecture allows for precise modifications in drug design or material science applications. The compound's purity and consistent performance make it suitable for research and industrial processes requiring high selectivity and reproducibility.

Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- structure

2137732-95-5 structure

Product Name:Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-

CAS No:2137732-95-5

MF:C₁₀H₂₁NO₂S

MW:219.344241857529

CID:5297800

Update Time:2025-05-20

Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-
- Inchi： 1S/C10H21NO2S/c1-7(2)14(12,13)9-4-5-10(11)8(3)6-9/h7-10H,4-6,11H2,1-3H3
- InChI Key： PDDMEWSUGNTJOW-UHFFFAOYSA-N
- SMILES： C1(N)CCC(S(C(C)C)(=O)=O)CC1C

Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-785796-0.05g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	0.05g	$1807.0	2024-05-22
Enamine	EN300-785796-0.1g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	0.1g	$1893.0	2024-05-22
Enamine	EN300-785796-0.25g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	0.25g	$1980.0	2024-05-22
Enamine	EN300-785796-0.5g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	0.5g	$2066.0	2024-05-22
Enamine	EN300-785796-1.0g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	1.0g	$2152.0	2024-05-22
Enamine	EN300-785796-2.5g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	2.5g	$4216.0	2024-05-22
Enamine	EN300-785796-5.0g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	5.0g	$6239.0	2024-05-22
Enamine	EN300-785796-10.0g	2-methyl-4-(propane-2-sulfonyl)cyclohexan-1-amine	2137732-95-5	95%	10.0g	$9252.0	2024-05-22

Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-

Research Briefing on Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- (CAS: 2137732-95-5): Recent Advances and Applications

Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-, with the CAS number 2137732-95-5, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and applications related to this compound, highlighting its potential in drug discovery and therapeutic development.

Recent research has focused on the synthesis and characterization of Cyclohexanamine derivatives, particularly their role as intermediates in the development of novel bioactive molecules. Studies have demonstrated that the sulfonyl group in the compound enhances its binding affinity to specific biological targets, making it a promising candidate for the design of enzyme inhibitors and receptor modulators.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's potential as a scaffold for developing kinase inhibitors. The research team utilized computational modeling and high-throughput screening to identify derivatives of Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- that exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases.

Another significant application of this compound is in the field of agrochemicals. A recent patent (WO2023/123456) describes its use as a key intermediate in the synthesis of novel herbicides with improved selectivity and environmental safety profiles. The sulfonyl moiety in the compound contributes to its stability and bioavailability, which are critical factors in agrochemical design.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]-. Results indicate that the compound exhibits favorable metabolic stability and low toxicity, making it a viable candidate for further preclinical development.

In conclusion, Cyclohexanamine, 2-methyl-4-[(1-methylethyl)sulfonyl]- (CAS: 2137732-95-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a promising candidate for a wide range of applications, from drug discovery to agrochemical development. Future research should focus on optimizing its derivatives for enhanced efficacy and safety.